4-Oxo-4-(2,3,4-trimethoxy-phenyl)-butyric acid methyl ester

• Molecular Formula: C14H18O6
• Molecular Weight: 282.29 g/mol
• IUPAC Name: methyl 4-oxo-4-(2,3,4-trimethoxyphenyl)butanoate
• InChI: InChI=1S/C14H18O6/c1-17-11-7-5-9(13(19-3)14(11)20-4)10(15)6-8-12(16)18-2/h5,7H,6,8H2,1-4H3
• InChI Key: ICHBIWFQMJITTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(=O)CCC(=O)OC)OC)OC

Description

4-Oxo-4-(2,3,4-trimethoxy-phenyl)-butyric acid methyl ester is a useful research compound. Its molecular formula is C14H18O6 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 75 g of polyphosphoric acid (Acros), 1,2,3-trimethoxybenzene (5.0 g, 29.73 mmol), and mono-methyl succinate (5.9 g, 44.59 mmol) were mechanically stirred at 45° C. for 2.5 h. The reaction mixture was then poured into a 1000 mL beaker containing round 250 mL of ice, and stirred well until all the product was precipitated out. The tan colored product was then filtered and washed with water and dried under vacuum. 6.1 g (72%) of 55 was obtained, which was pure by NMR.